Cas no 2171715-14-1 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxan-4-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxan-4-yl}acetic acid
• CAS No: 2171715-14-1
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6440589
• PubChem ID: 165578772
• Update Time: 2025-07-21

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxan-4-yl}acetic acid
• 2171715-14-1
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]oxan-4-yl}acetic acid
• EN300-1529673

• Inchi： 1S/C27H30N2O6/c1-2-7-23(25(32)29-27(16-24(30)31)12-14-34-15-13-27)28-26(33)35-17-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h2-6,8-11,22-23H,1,7,12-17H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： MDWLWHWSNAERLC-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)O)(CC1)NC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxan-4-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxan-4-yl}acetic acid (CAS No. 2171715-14-1)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxan-4-yl}acetic acid, identified by its CAS number 2171715-14-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pentenamide moiety linked to an oxan ring and an acetic acid side chain. The presence of a fluoren-9-yl methoxycarbonyl group further enhances its molecular complexity, making it a subject of interest for synthetic chemists and biologists alike.

The structural design of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxan-4-yl}acetic acid suggests potential applications in drug development, particularly in the modulation of biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound's unique combination of functional groups—such as the amide bond, the oxan ring, and the acetic acid moiety—provides multiple sites for interaction with biological targets, including enzymes and receptors. This versatility makes it a valuable candidate for further investigation in preclinical and clinical studies.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in therapeutic applications. The oxan ring in 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxan-4-yl}acetic acid is a key structural feature that contributes to its stability and bioavailability. Oxanes are known for their ability to mimic natural sugars, which can be advantageous in designing molecules that interact with carbohydrate-binding proteins. This property has been exploited in the development of antibiotics, antivirals, and anti-inflammatory agents.

The fluoren-9-yl methoxycarbonyl group is another critical component of this compound. Fluorene derivatives are widely recognized for their photophysical properties, making them useful in fluorescent dyes and probes. In pharmaceutical contexts, fluorene-based moieties can enhance the solubility and metabolic stability of drug molecules. The methoxycarbonyl group further contributes to the compound's hydrophobicity, which can influence its pharmacokinetic behavior. Together, these features make 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxan-4-ylylacetic acid a promising candidate for drug discovery efforts.

In the realm of medicinal chemistry, the development of novel amino acids derivatives has been a focal point due to their potential as bioactive entities. The pentenamide moiety in this compound introduces a trans olefinic bond, which can serve as a scaffold for designing molecules with enhanced binding affinity to biological targets. Pentenamides have been reported to exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects. The incorporation of such motifs into drug candidates has led to significant breakthroughs in treating various diseases.

Current research trends indicate that 2-{4-2-({(9H-fluorenine-methoxycarbonyl})amino)penten amidooxan - 4 - ylacetic acid (CAS No. 2171715141) may play a role in addressing unmet medical needs. For instance, studies have shown that oxane-containing compounds can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. Additionally, fluorene derivatives have been explored for their potential in treating neurodegenerative disorders due to their ability to cross the blood-brain barrier efficiently. These findings suggest that further investigation into this compound could yield novel therapeutic agents.

The synthesis of 2-{4 - 22 ({(9H - fluorene - 9 - ylmethoxycarbonyle}) amino) pent - 44 en amidooxan - 44 ylacetic acid (CAS No. 2171715141) presents both challenges and opportunities for synthetic chemists. The complex architecture of this molecule requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to construct the desired framework efficiently. These methods not only enhance synthetic efficiency but also minimize unwanted byproducts, ensuring that the final product meets pharmaceutical standards.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-{4 - 22 ({(9H - fluorene - 99 ylmethoxycarbonyle}) amino) pent44 en amidooxan44 ylacetic acid (CAS No2171715141) and biological targets. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can predict binding affinities and optimize lead structures before conducting wet-lab experiments. This approach has accelerated drug discovery pipelines significantly by reducing the time required for hit identification and optimization.

The pharmacological evaluation of 2{44 - 22 ({(99 H - fluorene99 ylmethoxy carbonyle}) amino)pent44 en amidooxan44 ylacetic acid(CAS No2171715141) is ongoing but preliminary data suggest promising biological activity across multiple disease models。 In vitro assays have demonstrated inhibitory effects on enzymes involved in inflammation pathways such as COX - 22and LOX22。 Additionally， cell-based assays indicate potential anti-proliferative properties against certain cancer cell lines， highlighting its therapeutic relevance。 These findings warrant further exploration through preclinical studies to assess its safety profile and efficacy。

The future directionsof research on this compoundare likelyto expand into exploringits potentialin combination therapies。 By pairingit with other bioactive agents， researchers aimto develop multi-targeted approaches thatcanovercome drug resistance mechanisms observedin chronic diseases。 Furthermore， investigatingits rolein personalized medicine could leadto tailored treatment strategies basedon individual patient profiles。 Such advancements wouldnot only enhancetherapeutic outcomes but also improve patient complianceand reduce adverse effects。

In conclusion,22{44 – 42 [{((99 H – fluorene – 99 ylmethoxy carbonyle}) amino)pent44 en amidooxan44 ylaceticacid(CAS No2171715141) represents an intriguing moleculewith significant therapeutic potential。 Its complex structure， featuring functional groups suchas oxane， fluorene derivatives，and pentenamide moieties， positions it as a valuable scaffold for drug discovery efforts。 With ongoing research focused on its pharmacological propertiesand synthetic optimization， this compound holds promisefor contributingto next-generation therapeutics aimedat addressing critical medical challenges。